Systematic electrochemical oxidative doping of P3HT to probe interfacial charge transfer across polymer–fullerene interfaces†
Journal of Materials Chemistry A Pub Date: 2014-10-09 DOI: 10.1039/C4TA04319G
Abstract
This work demonstrates the detection and control of interfacial charge transfer across polymer–fullerene interfaces relevant to organic electronic platforms, including solar cells and photodetectors. Electrochemical deposition of poly(3-hexylthiophene) (e-P3HT) and subsequent electrochemical oxidation to systematically vary the fraction of oxidized thiophene (e-P3HT+) was used to form donor polymer films. The fullerene electron acceptor C60 was vacuum deposited onto the e-P3HT, and interfacial interactions were monitored with optical and photoelectron spectroscopy. Charge redistribution (sub-stoichiometric or even stoichiometric electron transfer) from e-P3HT to C60 was observed when the initial fraction of e-P3HT+ was low, as evidenced by the formation of new polaronic species and simultaneous n-doping of the C60. These charge transfer results are expected to impact interfacial rates of free carrier generation and recombination, as well as competing charge transport processes, particularly in thin film devices (<60 nm). While charge transfer of this sort has been previously observed, the ability to control the extent of charge redistribution through the systematic oxidation of the thiophene species demonstrates additional chemical tunability that can further increase the functionality of polymer–fullerene type II heterojunctions. Collectively, this work highlights the need to characterize and strategically manipulate nanoscale deviations from bulk properties in the future rational design of functional organic electronics.
![Graphical abstract: Systematic electrochemical oxidative doping of P3HT to probe interfacial charge transfer across polymer–fullerene interfaces](http://scimg.chem960.com/usr/1/C4TA04319G.jpg)
Recommended Literature
- [1] A 3D structure C/Si/ZnCo2O4/CC anode for flexible lithium-ion batteries with high capacity and fast charging ability†
- [2] Pivot roles of noble metal in single-phase TaXzON (0 < Z ≤ 0.001) and heterostructured Xδ/TaXz−δON (X = Pt, Ru, 0.001 < Z ≤ 0.016) visible light photocatalysts based on photoinduced interfacial charge transfer for hydrogen production†
- [3] The application of low frequency dielectric spectroscopy to analyze the electrorheological behavior of monodisperse yolk–shell SiO2/TiO2 nanospheres†
- [4] Montmorillonite K-10 catalyzed synthesis of β-keto esters: condensation of ethyl diazoacetate with aldehydes under mild conditions
- [5] Microwave-assisted solid-state grafting of multi-walled carbon nanotubes on polyurethane for the synthesis of a composite with optical limiting properties
- [6] Front cover
- [7] Structure, conductive mechanism and electrochemical performances of LiFePO4/C doped with Mg2+, Cr3+ and Ti4+ by a carbothermal reduction method
- [8] High-precision, stretchable kirigami-capacitive sensor with ultra-low cross-sensitivity for body temperature monitoring†
- [9] Gallate-MOF derived CoS2/C composites as an accelerated catalyst for room-temperature sodium–sulfur batteries†
- [10] Design and development of sulfonylurea derivatives as zinc metalloenzyme modulators†
![Journal of Materials Chemistry A](https://scimg.chem960.com/usr/1/TA010006.jpg)
Journal Name:Journal of Materials Chemistry A
Research Products
-
CAS no.: 112076-61-6
-
CAS no.: 128719-65-3